2-Hydroxy Hippuric Acid

• CAS No.: 487-54-7
• Product Name: 2-Hydroxy Hippuric Acid
• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol
• IUPAC Name: 2-[(2-hydroxybenzoyl)amino]acetic acid
• Standard InChI: InChI=1S/C9H9NO4/c11-7-4-2-1-3-6(7)9(14)10-5-8(12)13/h1-4,11H,5H2,(H,10,14)(H,12,13)
• Standard InChIKey: ONJSZLXSECQROL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)O)O
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)O)O
• Melting Point: 168.0 °C; 168°C
• Physical Description: Solid
• Description: Salicyluric acid is an N-acylglycine in which the acyl group is specified as 2-hydroxybenzoyl. It has a role as a uremic toxin and a human xenobiotic metabolite. It is a N-acylglycine and a secondary carboxamide. It derives from a glycine. It is a conjugate acid of a salicylurate.; Salicylurate, also known as salicyloylglycine or O-hydroxyhippate, belongs to the class of organic compounds known as hippuric acids. Hippuric acids are compounds containing hippuric acid, which consists of a of a benzoyl group linked to the N-terminal of a glycine. Salicylurate exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Salicylurate has been detected in multiple biofluids, such as urine and blood. Salicylurate exists in all eukaryotes, ranging from yeast to humans. Salicylurate participates in a number of enzymatic reactions. In particular, salicylurate can be biosynthesized from glycine. Salicylurate can also be converted into salicyluric beta-D-glucuronide and 5-aminosalicyluric acid.
• Synonyms: 2-hydroxybenzoylglycine; N-(2-hydroxybenzoyl)glycine; N-(o-hydroxybenzoyl)glycine; o-hydroxyhippuric acid; salicylglycine; salicylurate; salicylurate, monosodium salt; salicyluric acid
• PubChem Compound: 10253
• Last Modified: Nov 11 2021